Cas no 1397001-17-0 (3-Hydroxy-2-(2-isobutoxy-benzoylamino)-propionic acid)

• Product Name: 3-Hydroxy-2-(2-isobutoxy-benzoylamino)-propionic acid
• CAS No: 1397001-17-0
• MF: C₁₄H₁₉NO₅
• MW: 281.304364442825
• CID: 3065383
• PubChem ID: 3102731
• Update Time: 2025-04-21

3-Hydroxy-2-(2-isobutoxy-benzoylamino)-propionic acid Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy-2-(2-isobutoxy-benzoylamino)-propionic acid
• AKOS000301233
• Oprea1_731018
• (2-Isobutoxybenzoyl)serine
• HMS2410P10
• 3-Hydroxy-2-(2-isobutoxy-benzoylamino)propionic acid
• 3-hydroxy-2-{[2-(2-methylpropoxy)phenyl]formamido}propanoic acid
• SR-01000316045
• CHEMBL1867423
• 1397001-17-0
• Oprea1_600317
• 3-hydroxy-2-[[2-(2-methylpropoxy)benzoyl]amino]propanoic acid
• SMR000123451
• 3-Hydroxy-2-(2-isobutoxybenzamido)propanoicacid
• MLS000122824
• HMS1704D20
• SR-01000316045-1
• CS-0337404
• 3-Hydroxy-2-(2-isobutoxybenzamido)propanoic acid
• AKOS024302466

• MDL： MFCD00699862
• Inchi： 1S/C14H19NO5/c1-9(2)8-20-12-6-4-3-5-10(12)13(17)15-11(7-16)14(18)19/h3-6,9,11,16H,7-8H2,1-2H3,(H,15,17)(H,18,19)
• InChI Key： ANAOXQPNAIEGRU-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1C(NC(C(=O)O)CO)=O)CC(C)C

Computed Properties

• Exact Mass: 281.12632271Da
• Monoisotopic Mass: 281.12632271Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 95.9Ų

3-Hydroxy-2-(2-isobutoxy-benzoylamino)-propionic acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT